Cas no 53584-33-1 ((+)-Thermopsine)

• Product Name: (+)-Thermopsine
• CAS No: 53584-33-1
• MF: C₁₅H₂₀N₂O
• MW: 244.3321
• CID: 890004
• PubChem ID: 682648
• Update Time: 2024-11-07

(+)-Thermopsine Chemical and Physical Properties

Names and Identifiers

• (+)-Thermopsine
• AGANODINE
• Hexalupin
• DTXSID30201801
• 53584-33-1
• Hexalupine
• TNP00327
• SCHEMBL177724
• 7,14-Methano-4H,6H-dipyrido(1,2-a:1',2'-e)(1,5)diazocin-4-one, 7,7a,8,9,10,11,13,14-octahydro-, (7S-(7a,7aalpha,14alpha))-
• CHEMBL1454284
• NCGC00017377-01
• (1S,9S,10R)-7,15-diazatetracyclo[7.7.1.02,7.010,15]heptadeca-2,4-dien-6-one
• DTXCID20124292
• (1S,9S,10R)-7,15-diazatetracyclo(7.7.1.02,7.010,15)heptadeca-2,4-dien-6-one

• Inchi： InChI=1S/C15H20N2O/c18-15-6-3-5-14-11-8-12(10-17(14)15)13-4-1-2-7-16(13)9-11/h3,5-6,11-13H,1-2,4,7-10H2/t11-,12-,13+/m0/s1
• InChI Key： FQEQMASDZFXSJI-RWMBFGLXSA-N
• SMILES： C1CCN2CC3CC(C2C1)CN4C3=CC=CC4=O

Computed Properties

• Exact Mass: 244.157563266g/mol
• Monoisotopic Mass: 244.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 23.6Ų

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